Cas no 1111311-60-4 (ethyl 3,3-dimethyl-3,4-dihydroisoquinoline-1-carboxylate)

• Product Name: ethyl 3,3-dimethyl-3,4-dihydroisoquinoline-1-carboxylate
• CAS No: 1111311-60-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD32852319
• CID: 5668323
• PubChem ID: 102279985
• Update Time: 2023-11-24

ethyl 3,3-dimethyl-3,4-dihydroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,3-dimethyl-3,4-dihydroisoquinoline-1-carboxylate
• 3,3-Dimethyl-3,4-dihydroisoquinoline-1-carboxylic acid ethyl ester
• SCHEMBL20399186
• 1111311-60-4
• EN300-26864069

• MDL： MFCD32852319
• Inchi： 1S/C14H17NO2/c1-4-17-13(16)12-11-8-6-5-7-10(11)9-14(2,3)15-12/h5-8H,4,9H2,1-3H3
• InChI Key： UCZWTIBPZDJATB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2C=CC=CC=2CC(C)(C)N=1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines